Cas no 8016-20-4 (Ethyl 4-tert-butylbenzoylformate)

• Product Name: Ethyl 4-tert-butylbenzoylformate
• CAS No: 8016-20-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 48052
• Update Time: 2023-08-02

Ethyl 4-tert-butylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• Grapefruit Oil
• GRAPEFRUIT OIL(RG)
• Oil of grapefruit
• Citrus paradisi oil
• Citrus paradisi peel oil
• Coldpressed grapefruit oil
• FEMA No. 2530
• Grapefruit oil, coldpressed
• Grapefruit oil, expressed
• Grapefruit oil, expressed (Citrus paradisi Macf.)
• HSDB 1924
• Oils, grapefruit
• Toronja
• Ethyl 4-tert-butylbenzoylformate
• ethyl 2-(4-tert-butylphenyl)-2-oxoacetate
• ethyl 2-(4-tert-butylphenyl)glyoxylate
• ethyl (4-tert-butylphenyl)(oxo)acetate
• Benzeneacetic acid,4-(1,1-dimethylethyl)-
• A-oxo-, ethyl ester
• (4-tert-butylphenyl)glyoxylic acid ethyl ester
• 9930AE
• NE59213
• Ethyl 4-tert-butylbenzoylformate, AldrichCPR
• (4-tert-butylphenyl)oxoacetic acid ethyl ester
• Ethyl
• Grapefruit Oi

• Inchi： 1S/C14H18O3/c1-5-17-13(16)12(15)10-6-8-11(9-7-10)14(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： VQDPLASXAHWKJX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Yellow to yellowish green \ sometimes reddish volatile essential oil. Waxy substances may precipitate during storage. It has a citrus aroma
• Density: 0.85 g/mL at 25 °C
• Boiling Point: 171 °C
• Flash Point: Fahrenheit: 131 ° f < br / > Celsius: 55 ° C < br / >
• Refractive Index: n20/D 1.475
• FEMA: 2530 | GRAPEFRUIT OIL, EXPRESSED (CITRUS PARADISI MACF.)
• Optical Activity: [α]20/D +92°, neat
• Solubility: It is soluble in most non-volatile oils and mineral oils, and is often milky white or flocculent, slightly soluble in propylene glycol \ insoluble in glycerol

Ethyl 4-tert-butylbenzoylformate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26
• RTECS：RI7199000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：10-36/37/38
• Safety Term：26
• Packing Group：III